Cas no 26011-68-7 (Carbamic acid, (2-phenylethyl)-, methyl ester)

• Product Name: Carbamic acid, (2-phenylethyl)-, methyl ester
• CAS No: 26011-68-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1425028
• PubChem ID: 4380476
• Update Time: 2025-04-20

Carbamic acid, (2-phenylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-phenylethyl)-, methyl ester
• methyl N-(2-phenylethyl)carbamate
• methoxy-N-(2-phenylethyl)carboxamide
• METHYL 2-PHENYLETHYLCARBAMATE
• Methyl N-phenethylcarbamate
• N-methoxycarbonyl phenethylamine
• Ph(CH2)2NHCO2Me
• phenethylcarbamic acid methyl ester
• phenylethyl methyl carbamate
• CS-0328208
• ST50916321
• STK447880
• Carbamic acid, N-(2-phenylethyl)-, methyl ester
• Carbamic acid, phenethyl-, methyl ester
• Methylphenethylcarbamate
• methyl (2-phenylethyl)carbamate
• N-methoxycarbonyl-phenethylamine
• 26011-68-7
• Methyl phenethylcarbamate
• F15323
• n-methoxycarbonylphenethylamine
• AB09088
• SCHEMBL2095490
• AKOS003254907
• DTXSID80402644

• Inchi： 1S/C10H13NO2/c1-13-10(12)11-8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,11,12)
• InChI Key： QIWRMPPFDARXPF-UHFFFAOYSA-N
• SMILES： COC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 41.82000
• LogP: 1.78950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives